molecular formula C17H18N2O3 B8463260 4-Methyl-4-nitro-1-phenyl-3-(pyridin-3-yl)pentan-1-one CAS No. 61378-49-2

4-Methyl-4-nitro-1-phenyl-3-(pyridin-3-yl)pentan-1-one

Cat. No.: B8463260
CAS No.: 61378-49-2
M. Wt: 298.34 g/mol
InChI Key: XCWYYFNFBJVGGL-UHFFFAOYSA-N
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Description

4-Methyl-4-nitro-1-phenyl-3-(pyridin-3-yl)pentan-1-one is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

61378-49-2

Molecular Formula

C17H18N2O3

Molecular Weight

298.34 g/mol

IUPAC Name

4-methyl-4-nitro-1-phenyl-3-pyridin-3-ylpentan-1-one

InChI

InChI=1S/C17H18N2O3/c1-17(2,19(21)22)15(14-9-6-10-18-12-14)11-16(20)13-7-4-3-5-8-13/h3-10,12,15H,11H2,1-2H3

InChI Key

XCWYYFNFBJVGGL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(CC(=O)C1=CC=CC=C1)C2=CN=CC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 51.8 g. of 3-(3-pyridyl)-acrylophenone and 44.2 g. of 2-nitropropane in 496 ml. of ethanol are heated at reflux with stirring in a nitrogen atmosphere. Then, a sodium ethylate solution manufactured from 2.54 g. of sodium and 49.6 ml. of ethanol is added dropwise within 1 hour. The reaction mixture is left standing for an additional half hour to react further and then evaporated under reduced pressure. The resulting residue is taken up in 1000 ml. of methylene chloride, washed three times with 300 ml. of water each time, dried over sodium sulfate, evaporated under reduced pressure and crystallized from methanol to yield 4-methyl-4-nitro-3-(3-pyridyl)-valerophenone with a melting point of 134°-135° C.
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